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Compound of Interest

Compound Name: PF-06260933

Cat. No.: B15605689

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06260933 is a potent and highly selective, ATP-competitive inhibitor of Mitogen-activated
protein kinase kinase kinase kinase 4 (MAP4K4).[1][2][3] MAP4K4 is a serine/threonine kinase
that plays a crucial role in various cellular processes, including inflammation, cell migration, and
insulin signaling.[2][4] Inhibition of MAP4K4 by PF-06260933 has been shown to block the
downstream activation of JINK and NF-kB signaling pathways, leading to reduced production of
pro-inflammatory cytokines.[2] This makes PF-06260933 a valuable tool for studying MAP4K4-
mediated signaling and a potential therapeutic agent for metabolic and inflammatory diseases.

These application notes provide a comprehensive overview of the biochemical characterization
of PF-06260933, including its inhibitory activity and a detailed protocol for a representative
kinase activity assay.

Quantitative Data Summary

The inhibitory activity of PF-06260933 against its primary target, MAP4K4, and other related
kinases is summarized in the table below. This data is essential for understanding the potency
and selectivity of the compound.
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Kinase Target IC50 (nM) Assay Type Reference
Biochemical Kinase

MAP4K4 3.7 [1][3][5]
Assay

MAP4K4 (Cellular) 160 Cellular Assay [1][6]
Biochemical Kinase

MINK1 8 [3]
Assay
Biochemical Kinase

TNIK 15 [3]
Assay

Signaling Pathway

MAP4K4 is an upstream kinase in the mitogen-activated protein kinase (MAPK) signaling
cascade. It can be activated by various upstream signals, including TNF-a. Once activated,
MAP4K4 can phosphorylate and activate downstream MAP3Ks, which in turn activate
MAP2Ks, leading to the activation of MAPKSs such as JNK and p38. These MAPKSs then
regulate the activity of various transcription factors, influencing cellular responses like
inflammation, apoptosis, and cell motility.
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MAP4K4 Signaling Pathway and Inhibition by PF-06260933.
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Experimental Protocols

A variety of assay formats can be used to determine the kinase activity of MAP4K4 and the
inhibitory potential of compounds like PF-06260933. Below are detailed protocols for two
common non-radioactive methods: a LANCE™ Ultra (TR-FRET) assay and an ADP-Glo™
(luminescence-based) assay.

Principle of the Kinase Activity Assay

The fundamental principle of a kinase activity assay is to measure the phosphorylation of a
substrate by a kinase. The inhibitory effect of a compound is determined by its ability to reduce
this phosphorylation event.

Kinase Reaction

______ MAP4K4
PF-06260933 (Enzyme)
Phosphorylated .
Detection Measurable Signal
________ N Reagent (FRET or Luminescence)
Ao TADP-GIo)

Click to download full resolution via product page

General Principle of an In Vitro Kinase Inhibition Assay.

Protocol 1: LANCE™ Ultra TR-FRET Kinase Assay

This time-resolved fluorescence resonance energy transfer (TR-FRET) assay measures the
phosphorylation of a ULight™-labeled peptide substrate by MAP4K4. Phosphorylation is
detected using a Europium (Eu)-labeled anti-phospho-substrate antibody.

Materials:
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e Recombinant human MAP4K4 enzyme

o ULight™-labeled substrate peptide (e.g., ULight-MBP)
o Europium-labeled anti-phospho-substrate antibody

e PF-06260933

o ATP

» Kinase Reaction Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-
35)

e LANCE™ Detection Buffer

« EDTA

o 384-well white microplates

» TR-FRET-compatible plate reader

Experimental Workflow:
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1. Prepare PF-06260933
Serial Dilutions

:

2. Add Inhibitor to Plate

3. Prepare Kinase Solution
(MAP4K4)

4. Add Kinase to Plate

5. Prepare Substrate/ATP Mix

6. Add Substrate/ATP Mix
to Initiate Reaction

7. Incubate at RT

8. Prepare Stop/Detection Mix
(EDTA + Eu-Antibody)

9. Add Stop/Detection Mix

10. Incubate at RT

:

11. Read TR-FRET Signal

12. Analyze Data (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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